3-((4-chlorophenyl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)propanamide

• IUPAC Name: 3-(4-chlorophenyl)sulfonyl-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]propanamide
• InChI: InChI=1S/C18H16ClN3O6S2/c1-29(24,25)15-4-2-3-12(11-15)17-21-22-18(28-17)20-16(23)9-10-30(26,27)14-7-5-13(19)6-8-14/h2-8,11H,9-10H2,1H3,(H,20,22,23)
• InChI Key: MQTZIEGGSIRJPP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=NN=C(O2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O6S2
• Molecular Weight: 469.9 g/mol

Description

• Synonyms : Bis(4-chlorophenyl)sulphone

Scientific Research Applications

1. Structural Analysis and Docking Studies

Research has focused on the structural analysis and docking studies of compounds similar to the one , such as tetrazole derivatives, which share structural similarities. These compounds have been analyzed using X-ray crystallography to determine their molecular structure, and docking studies have been conducted to understand their interaction with enzymes like cyclooxygenase-2, indicating potential for inhibitor development (Al-Hourani et al., 2015).

2. Alzheimer’s Disease Research

Compounds structurally related to the specified chemical have been synthesized and evaluated as potential drug candidates for Alzheimer's disease. This includes a series of N-substituted derivatives evaluated for enzyme inhibition activity against enzymes like acetylcholinesterase, a target in Alzheimer’s disease therapy (Rehman et al., 2018).

3. Antibacterial Activities

Studies have explored the antibacterial activities of sulfone derivatives containing 1,3,4-oxadiazole moieties. These compounds have shown significant antibacterial effects against pathogens like Xanthomonas oryzaepv. pv. oryzae, indicating potential applications in treating bacterial infections in plants (Shi et al., 2015).

4. Development of Proton Exchange Membranes

The application of sulfone and 1,3,4-oxadiazole-containing compounds in the development of proton exchange membranes for fuel cells has been investigated. These compounds have been found to exhibit excellent thermal, dimensional, and oxidative stability, making them suitable for medium-high temperature fuel cell applications (Xu et al., 2013).

5. Antihypertensive Activity

Research on derivatives of 3-arylsulfonylmethyl-1,2,4-oxadiazole-5-carboxylic acid has shown potential antihypertensive activity in animal models. This highlights the possibility of using structurally similar compounds in developing antihypertensive drugs (Santilli & Morris, 1979).

6. Anticonvulsant Agents

Studies have synthesized azoles incorporating a sulfonamide moiety, showing significant anticonvulsant effects. This suggests that compounds with similar structures could be developed as anticonvulsant agents (Farag et al., 2012).